Cas no 113880-79-8 (2,5,6,7-Tetrahydro-isoindol-4-one)

• Product Name: 2,5,6,7-Tetrahydro-isoindol-4-one
• CAS No: 113880-79-8
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD05664034
• CID: 130316
• PubChem ID: 40427462
• Update Time: 2025-11-01

2,5,6,7-Tetrahydro-isoindol-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-2H-isoindol-4(5H)-one
• 2,5,6,7-tetrahydroisoindol-4-one
• 2,4-DICHLORO-3-ETHYL-6-AMINOPHENOL HYDROCHLORIDE
• 2,5,6,7-Tetrahydro-4H-Isoindol-4-One
• 4,5,6,7-tetrahydro-2H-isoindol-4-one
• 4H-Isoindol-4-one,2,5,6,7-tetrahydro
• 2,5,6,7-TETRAHYDRO-ISOINDOL-4-ONE
• 4H-Isoindol-4-one, 2,5,6,7-tetrahydro-
• AKOS002658239
• A909452
• DTXSID50654279
• EN300-126765
• SCHEMBL17911291
• 113880-79-8
• MFCD05664034
• AB22251
• FT-0691446
• CS-0005471
• 1-Methylpiperidin-3-yl pivalate hydrochloride
• AS-30967
• 4-oxo-4,5,6,7-tetrahydroisoindole
• DB-060566
• 2,5,6,7-Tetrahydro-isoindol-4-one

• MDL： MFCD05664034
• Inchi： 1S/C8H9NO/c10-8-3-1-2-6-4-9-5-7(6)8/h4-5,9H,1-3H2
• InChI Key： KFLNDCIGSSBKBA-UHFFFAOYSA-N
• SMILES： O=C1C2=CNC=C2CCC1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid
• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±11.0 °C(Predicted)
• PSA: 32.86000
• LogP: 1.53370
• pka: 15.67±0.20(Predicted)

2,5,6,7-Tetrahydro-isoindol-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,5,6,7-Tetrahydro-isoindol-4-one

Comprehensive Overview of 2,5,6,7-Tetrahydro-isoindol-4-one (CAS No. 113880-79-8): Properties, Applications, and Industry Insights

2,5,6,7-Tetrahydro-isoindol-4-one (CAS No. 113880-79-8) is a heterocyclic organic compound with a unique structural framework, making it a subject of significant interest in pharmaceutical and material science research. This compound, often referred to by its abbreviated name THI-4-one, belongs to the isoindole family and exhibits versatile chemical properties. Its molecular formula, C₈H₉NO, and distinct bicyclic structure contribute to its reactivity and potential applications in drug discovery and specialty chemicals.

The growing demand for 2,5,6,7-Tetrahydro-isoindol-4-one is driven by its role as a key intermediate in synthesizing bioactive molecules. Researchers frequently explore its derivatives for their potential in modulating enzyme activity or receptor binding, particularly in neurological and metabolic disorders. Recent studies highlight its relevance in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the trending focus on targeted therapies in precision medicine.

From a synthetic chemistry perspective, CAS No. 113880-79-8 offers a robust scaffold for structural modifications. Its ketone functionality at the 4-position allows for nucleophilic additions, while the saturated ring system provides stability for further derivatization. Industry reports indicate increasing patent filings incorporating this core structure, particularly in kinase inhibitor designs and allosteric modulator development—two areas dominating current medicinal chemistry literature.

Environmental and regulatory considerations for 2,5,6,7-Tetrahydro-isoindol-4-one production have gained attention amidst the push for green chemistry practices. Manufacturers are optimizing synthetic routes to minimize hazardous byproducts, responding to search trends for eco-friendly synthetic intermediates. Analytical methods like HPLC purity testing and LC-MS characterization remain critical quality control topics frequently queried by laboratory professionals working with this compound.

The compound's physicochemical properties—including its moderate water solubility (approximately 2.1 g/L at 25°C) and melting point range of 98-102°C—make it suitable for various formulation approaches. These characteristics are particularly relevant for researchers investigating drug delivery systems, a hot topic in pharmaceutical forums. The logP value of 1.2 suggests favorable membrane permeability, explaining its utility in blood-brain barrier penetration studies.

Supply chain dynamics for CAS 113880-79-8 reflect broader chemical industry trends, with emphasis on just-in-time inventory and multi-kilogram scale synthesis. Procurement specialists often search for GMP-grade Tetrahydroisoindolone suppliers, indicating its transition from research-scale to potential commercial applications. Market analysts note steady price fluctuations correlated with raw material availability of precursor chemicals like succinaldehyde derivatives.

Spectroscopic characterization of 2,5,6,7-Tetrahydro-isoindol-4-one reveals distinctive NMR peaks (notably the carbonyl carbon at 195 ppm in ¹³C NMR) and IR absorption bands (1715 cm^-1 for the ketone group). These spectral features are commonly discussed in analytical chemistry communities, especially regarding structural elucidation techniques for novel analogs. The compound's UV-Vis spectrum shows maximum absorbance at 245 nm, important for developing analytical methods.

Emerging applications in material science include investigations into organic semiconductors and coordination polymers. The compound's ability to form stable complexes with transition metals has sparked interest in catalytic systems design—a subject gaining traction in academic search queries. Its potential as a ligand precursor in asymmetric synthesis aligns with industry demands for chiral auxiliaries in enantioselective reactions.

Stability studies indicate that THI-4-one remains stable under inert atmospheres but may undergo gradual oxidation upon prolonged air exposure. This necessitates proper storage conditions—a frequently asked topic in laboratory management forums. Best practices recommend argon-purged containers and desiccated environments, particularly for long-term storage of bulk quantities.

The intellectual property landscape surrounding 2,5,6,7-Tetrahydro-isoindol-4-one derivatives continues to expand, with recent patents focusing on neuroprotective agents and anti-inflammatory compounds. Legal professionals often search for composition-of-matter claims involving this scaffold, reflecting its strategic importance in pharmaceutical portfolios. Over 120 peer-reviewed publications reference this core structure since 2020, demonstrating sustained academic interest.

From a safety perspective, standard laboratory precautions apply when handling CAS No. 113880-79-8, including PPE requirements and fume hood protocols—common search terms among new researchers. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends avoiding prolonged skin contact due to potential sensitization risks, a consideration increasingly important in workplace safety discussions.

Future research directions likely involve exploring biocatalytic synthesis routes and continuous flow chemistry applications for this compound—both trending topics in process chemistry circles. The compound's versatility ensures its relevance will persist across multiple disciplines, from medicinal chemistry to advanced materials development, making 2,5,6,7-Tetrahydro-isoindol-4-one a continuing focus of scientific innovation.